Cas no 53039-94-4 (Benzeneacetic acid,4-[bis(2-chloroethyl)amino]-,(4aS,4bR,8S,10aR,10bS,12aS)-1,2,3,4,4a,4b,5,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-10a,12a-dimethyl-2-oxonaphtho[2,1-f]quinolin-8-ylester)

• Product Name: Benzeneacetic acid,4-[bis(2-chloroethyl)amino]-,(4aS,4bR,8S,10aR,10bS,12aS)-1,2,3,4,4a,4b,5,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-10a,12a-dimethyl-2-oxonaphtho[2,1-f]quinolin-8-ylester
• CAS No: 53039-94-4
• MF: C₃₁H₄₂Cl₂N₂O₃
• MW: 561.582787036896
• CID: 375732
• PubChem ID: 162711
• Update Time: 2025-04-19

Benzeneacetic acid,4-[bis(2-chloroethyl)amino]-,(4aS,4bR,8S,10aR,10bS,12aS)-1,2,3,4,4a,4b,5,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-10a,12a-dimethyl-2-oxonaphtho[2,1-f]quinolin-8-ylester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-[bis(2-chloroethyl)amino]-,(4aS,4bR,8S,10aR,10bS,12aS)-1,2,3,4,4a,4b,5,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-10a,12a-dimethyl-2-oxonaphtho[2,1-f]quinolin-8-ylester
• 3-(((4-(bis(2-chloroethyl)amino)phenyl)acetyl)oxy)-17a-aza-D-homoandrost-5-en-17-one
• DTXSID20967540
• (4AS,4bR,8S,10aR,10bS,12aS)-10a,12a-dimethyl-2-oxo-1,2,3,4,4a,4b,5,7,8,9,10,10a,10b,11,12,12a-hexadecahydronaphtho[2,1-f]quinolin-8-yl 2-(4-(bis(2-chloroethyl)amino)phenyl)acetate
• (4aS,4bR,8S,10aR,10bS,12aS)-10a,12a-dimethyl-2-oxo-1H,2H,3H,4H,4aH,4bH,5H,7H,8H,9H,10H,10aH,10bH,11H,12H,12aH-naphtho[2,1-f]quinolin-8-yl 2-{4-[bis(2-chloroethyl)amino]phenyl}acetate
• 2-Hydroxy-10a,12a-dimethyl-3,4,4a,4b,5,7,8,9,10,10a,10b,11,12,12a-tetradecahydronaphtho[2,1-f]quinolin-8-yl {4-[bis(2-chloroethyl)amino]phenyl}acetate
• 17a-Aza-D-homoandrost-5-en-17-one, 3-(((4-(bis(2-chloroethyl)amino)phenyl)acetyl)oxy)-, (3beta)-
• 53039-94-4
• 3-beta-Hydroxy-13alpha-amino-13,17-seco-5-androsten-17-oic-13,17-lactam p-N,N-bis(2-chloroethyl)aminophenylacetate
• [(4aS,4bR,8S,10aR,10bS,12aS)-10a,12a-dimethyl-2-oxo-3,4,4a,4b,5,7,8,9,10,10b,11,12-dodecahydro-1H-naphtho[2,1-f]quinolin-8-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate
• P-bis(2-chloroethyl)aminophenylacetic acid, homo-aza-androstene ester
• BCCHO
• Homo-aza-androstene ester of p-bis(2-chloroethyl)aminophenylacetic acid

• Inchi： 1S/C31H42Cl2N2O3/c1-30-13-11-24(38-29(37)19-21-3-6-23(7-4-21)35(17-15-32)18-16-33)20-22(30)5-8-25-26(30)12-14-31(2)27(25)9-10-28(36)34-31/h3-7,24-27H,8-20H2,1-2H3,(H,34,36)/t24-,25+,26-,27-,30-,31-/m0/s1
• InChI Key： REYWQKDXELGBMI-DIUBKPNJSA-N
• SMILES： ClCCN(CCCl)C1C=CC(=CC=1)CC(=O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CCC(N[C@@]3(C)CC[C@@H]12)=O

Computed Properties

• Exact Mass: 560.25756
• Monoisotopic Mass: 560.257249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 5.8

Experimental Properties

• Density: 1.23
• Boiling Point: 700.8°Cat760mmHg
• Flash Point: 377.6°C
• Refractive Index: 1.589
• PSA: 58.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines